Cas no 2460757-28-0 (3-bromo-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine dihydrochloride)
3-bromo-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro-, hydrochloride (1:2)
- 3-Bromo-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride
- 3-bromo-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine dihydrochloride
- 3-Bromo-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine;dihydrochloride
- F77276
- 2460757-28-0
- CS-0144196
- EN300-26990382
- 3-bromo-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine dihydrochloride
-
- MDL: MFCD32703145
- Inchi: 1S/C6H8BrN3.ClH/c7-6-4-3-8-2-1-5(4)9-10-6;/h8H,1-3H2,(H,9,10);1H
- InChI Key: UZWOYPWPZHEPPP-UHFFFAOYSA-N
- SMILES: BrC1=NNC2CCNCC1=2.Cl
Computed Properties
- Exact Mass: 272.94352g/mol
- Monoisotopic Mass: 272.94352g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 130
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.7Ų
3-bromo-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Bestfluorodrug | YFL00051-1-0.5g |
3-bromo-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride |
2460757-28-0 | 97% | 0.5g |
¥3300 | 2023-09-19 | |
| Bestfluorodrug | YFL00051-1-1.0g |
3-bromo-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride |
2460757-28-0 | 97% | 1.0g |
¥4800 | 2023-01-04 | |
| Enamine | EN300-26990382-1g |
3-bromo-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine dihydrochloride |
2460757-28-0 | 95% | 1g |
$1844.0 | 2023-09-11 | |
| Enamine | EN300-26990382-5g |
3-bromo-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine dihydrochloride |
2460757-28-0 | 95% | 5g |
$5345.0 | 2023-09-11 | |
| Enamine | EN300-26990382-10g |
3-bromo-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine dihydrochloride |
2460757-28-0 | 95% | 10g |
$7927.0 | 2023-09-11 | |
| Enamine | EN300-26990382-0.05g |
3-bromo-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine dihydrochloride |
2460757-28-0 | 95.0% | 0.05g |
$283.0 | 2025-03-20 | |
| Enamine | EN300-26990382-0.1g |
3-bromo-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine dihydrochloride |
2460757-28-0 | 95.0% | 0.1g |
$422.0 | 2025-03-20 | |
| Enamine | EN300-26990382-0.25g |
3-bromo-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine dihydrochloride |
2460757-28-0 | 95.0% | 0.25g |
$602.0 | 2025-03-20 | |
| Enamine | EN300-26990382-0.5g |
3-bromo-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine dihydrochloride |
2460757-28-0 | 95.0% | 0.5g |
$948.0 | 2025-03-20 | |
| Enamine | EN300-26990382-1.0g |
3-bromo-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine dihydrochloride |
2460757-28-0 | 95.0% | 1.0g |
$1216.0 | 2025-03-20 |
3-bromo-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine dihydrochloride Suppliers
3-bromo-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine dihydrochloride Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 3-bromo-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine dihydrochloride
Comprehensive Overview of 3-bromo-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine dihydrochloride (CAS No. 2460757-28-0)
The compound 3-bromo-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine dihydrochloride (CAS No. 2460757-28-0) is a brominated pyrazolopyridine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazolo[4,3-c]pyridine core and a bromine substituent, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its versatility in synthesizing novel bioactive molecules, particularly in the fields of oncology and neurology.
In recent years, the demand for heterocyclic compounds like 3-bromo-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine dihydrochloride has surged, driven by advancements in targeted therapy and personalized medicine. The compound's ability to modulate specific biological pathways has positioned it as a key player in the development of next-generation therapeutics. Its dihydrochloride salt form enhances solubility, making it more suitable for in vitro and in vivo studies.
One of the most frequently asked questions about CAS No. 2460757-28-0 revolves around its synthetic applications. The bromine atom at the 3-position of the pyrazolo[4,3-c]pyridine scaffold allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This reactivity is particularly valuable for medicinal chemists aiming to create libraries of analogs for high-throughput screening.
The growing interest in small molecule inhibitors has also spotlighted 3-bromo-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine dihydrochloride. With the rise of AI-driven drug discovery, researchers are leveraging computational tools to predict the binding affinity of this compound and its derivatives against various protein targets. This approach accelerates the identification of lead compounds for diseases like cancer and neurodegenerative disorders.
Another hot topic in the scientific community is the compound's potential role in addressing antibiotic resistance. While not an antibiotic itself, 3-bromo-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine dihydrochloride can serve as a scaffold for designing molecules that disrupt bacterial efflux pumps or biofilm formation. This application aligns with the global push to combat multidrug-resistant pathogens.
From a commercial perspective, the availability of CAS No. 2460757-28-0 is critical for pharmaceutical companies and contract research organizations (CROs). Suppliers often highlight its high purity (>98%) and stability under standard storage conditions, ensuring reproducibility in experimental results. The compound's dihydrochloride form also simplifies handling and formulation for preclinical studies.
In summary, 3-bromo-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine dihydrochloride (CAS No. 2460757-28-0) is a multifaceted compound with broad applications in drug discovery. Its structural features, combined with the evolving needs of modern medicine, make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is likely to remain a cornerstone in the development of novel therapeutics.
2460757-28-0 (3-bromo-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine dihydrochloride) Related Products
- 1936429-52-5(1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro-)
- 2410055-54-6(3-Bromo-1,5,6,7-tetrahydropyrazolo[4,3-C]pyridin-4-one)
- 1936429-51-4(1-(3-Bromo-6,7-dihydro-1H-pyrazolo[4,3-c]pyridin-5(4H)-yl)ethanone)
- 1783465-93-9(3-bromo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine)
- 1781328-49-1(1H-Pyrazolo[4,3-c]pyridine, 3-bromo-4,5,6,7-tetrahydro-1-methyl-)
- 1783928-79-9(3-Bromo-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)